Denitro Tolcapone
Denitro Tolcapone
Brand Name:
Vulcanchem
CAS No.:
1391053-03-4
VCID:
VC0129840
InChI:
InChI=1S/C14H12O3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8,15-16H,1H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O
Molecular Formula:
C14H12O3
Molecular Weight:
228.24 g/mol
Denitro Tolcapone
CAS No.: 1391053-03-4
Reference Standards
VCID: VC0129840
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol
| CAS No. | 1391053-03-4 |
|---|---|
| Product Name | Denitro Tolcapone |
| Molecular Formula | C14H12O3 |
| Molecular Weight | 228.24 g/mol |
| IUPAC Name | (3,4-dihydroxyphenyl)-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C14H12O3/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8,15-16H,1H3 |
| Standard InChIKey | YNUSEKORCRKLMQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)O)O |
| Synonyms | (3,4-Dihydroxyphenyl)(4-methylphenyl)methanone; USP Tolcapone Related Compound A; |
| PubChem Compound | 23509269 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume